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Compound of Interest

Compound Name: (R)-DS86760016

Cat. No.: B12418684

Essential Safety and Handling Guide for (R)-
DS86760016

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (R)-DS86760016. The following procedures are
based on standard laboratory safety protocols for handling preclinical chemical compounds and
should be supplemented by a comprehensive, substance-specific risk assessment.

Compound Information

Identifier Description

Name (R)-DS86760016

] 3-(aminomethyl)-7-(3-hydroxypropoxy)-1-
Chemical Name
hydroxy-1,3-dihydro-2,1-benzoxaborole[1]

Leucyl-tRNA Synthetase Inhibitor, Boron

Class ) )
Compound, Anti-Bacterial Agent[1]
Development Stage Preclinical
) Multidrug-resistant Gram-negative bacteria[1][2]
Therapeutic Target

[3]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

(R)-DS86760016. As a general principle, when handling hazardous drugs or compounds with

unknown toxicological profiles, it is crucial to use PPE as a final barrier to exposure after

implementing all other control measures.

Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear impervious, powder-free
gloves (e.g., double-gloving
with nitrile). Change gloves
every 30-60 minutes or
immediately if contaminated or

damaged.[4]

To prevent skin contact and
absorption. Powder-free
gloves are recommended to
avoid aerosolization and
contamination of the work

area.[4]

Eye Protection

Use safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes
or airborne particles of the

compound.

Body Protection

Wear a lab coat, disposable
gown, or coveralls. Ensure
cuffs of gloves overlap with the

sleeves of the gown.[4]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A risk assessment should
determine the need for
respiratory protection. If
handling the compound as a
powder or if there is a risk of
aerosolization, use a NIOSH-

approved respirator.

To prevent inhalation of the
compound, especially in

powder form.

Operational Plan: Step-by-Step Handling

Procedures

This workflow outlines the essential steps for safely handling (R)-DS86760016 in a laboratory

setting.
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Preparation

1. Prepare Designated Work Area
(e.g., chemical fume hood)

l

2. Gather All Necessary Materials
(compound, solvents, equipment)

l

3. Don Appropriate PPE

Proceed to handling

Handling

4. Weigh and Transfer Compound
(use containment techniques)

l

5. Dissolve or Prepare Solution

l

6. Conduct Experiment

After experiment completion

Cleanup & Disposal

7. Decontaminate Work Surfaces

l

8. Dispose of Waste Properly

l

9. Doff PPE in Correct Order

l

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling (R)-DS86760016.
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Disposal Plan

Proper disposal of (R)-DS86760016 and associated contaminated materials is critical to

prevent environmental contamination and potential exposure to others.

Waste Type

Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated
gloves, gowns, and lab supplies, in a
designated, clearly labeled hazardous waste

container.

Liquid Waste

Collect all liquid waste containing (R)-
DS86760016 in a sealed, labeled hazardous
waste container. Do not dispose of down the

drain.

Sharps Waste

Dispose of any contaminated sharps (needles,

scalpels) in a designated sharps container.

All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste.

Emergency Procedures

The following logical relationship diagram outlines the immediate actions to take in case of an

exposure incident.
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Immediate Actions

Eye Contact:

Skin Contact: Inhalation: Ingestion:

Wash affected area with soap and water for 15 mins. Flush eyes with water for 15 mins at an eyewash station. Move to fresh air. Seek immediate medical attention. Do not induce vomiting.

\ /
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Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12418684+#personal-protective-equipment-for-
handling-r-ds86760016]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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